![molecular formula C19H23N3O5S B253749 propan-2-yl 3-[[2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate](/img/structure/B253749.png)
propan-2-yl 3-[[2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate
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Overview
Description
Propan-2-yl 3-[[2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly known as PHT-427 and is a potent inhibitor of the Akt pathway, which is involved in cell growth and survival.
Mechanism of Action
PHT-427 works by inhibiting the activity of the Akt pathway, which is involved in cell growth and survival. Akt is a protein kinase that is activated by various signaling pathways, including growth factors and cytokines. Activated Akt promotes cell survival and growth by phosphorylating various downstream targets, including mTOR, GSK-3, and FOXO. PHT-427 inhibits Akt by binding to its PH domain, which is essential for its activation.
Biochemical and Physiological Effects:
PHT-427 has been shown to have various biochemical and physiological effects. It inhibits the growth and survival of cancer cells by inducing apoptosis and inhibiting cell proliferation. PHT-427 also inhibits angiogenesis, which is the process by which new blood vessels are formed to supply nutrients and oxygen to growing tumors. In addition, PHT-427 has been shown to sensitize cancer cells to radiation therapy and chemotherapy.
Advantages and Limitations for Lab Experiments
One advantage of PHT-427 is its high potency and specificity for the Akt pathway. This makes it a valuable tool for studying the role of Akt in various biological processes, including cancer development and progression. However, one limitation of PHT-427 is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on PHT-427. One area of interest is the development of more potent and selective Akt inhibitors that can overcome the limitations of PHT-427. Another area of interest is the investigation of the potential applications of PHT-427 in other diseases, such as neurodegenerative disorders and inflammatory diseases. Finally, the development of new formulations of PHT-427 that improve its solubility and bioavailability could lead to its clinical application in cancer therapy.
Synthesis Methods
The synthesis of PHT-427 involves a multi-step process that starts with the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with acetic anhydride to form 2-acetamido-5-mercapto-1,3,4-thiadiazole. This intermediate is then reacted with 2-chloro-N-(4-nitrophenyl)acetamide to form the key intermediate, which is subsequently reacted with 2-hydroxyethyl isopropylamine and benzoic acid to form the final product.
Scientific Research Applications
PHT-427 has been extensively studied for its potential applications in cancer therapy. It has been shown to inhibit the growth of various types of cancer cells, including breast, prostate, and lung cancer cells. PHT-427 works by inhibiting the Akt pathway, which is often overactive in cancer cells and promotes their growth and survival.
properties
Molecular Formula |
C19H23N3O5S |
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Molecular Weight |
405.5 g/mol |
IUPAC Name |
propan-2-yl 3-[[2-[[5-(2-hydroxyethyl)-6-methyl-4-oxo-1H-pyrimidin-2-yl]sulfanyl]acetyl]amino]benzoate |
InChI |
InChI=1S/C19H23N3O5S/c1-11(2)27-18(26)13-5-4-6-14(9-13)21-16(24)10-28-19-20-12(3)15(7-8-23)17(25)22-19/h4-6,9,11,23H,7-8,10H2,1-3H3,(H,21,24)(H,20,22,25) |
InChI Key |
CXJSJPVJRVXMCM-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=CC(=C2)C(=O)OC(C)C)CCO |
SMILES |
CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=CC(=C2)C(=O)OC(C)C)CCO |
Canonical SMILES |
CC1=C(C(=O)N=C(N1)SCC(=O)NC2=CC=CC(=C2)C(=O)OC(C)C)CCO |
Origin of Product |
United States |
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